Cas no 67330-54-5 (2-Ethyl-6-isopropylphenyl isothiocyanate)
67330-54-5 structure
Product Name:2-Ethyl-6-isopropylphenyl isothiocyanate
CAS No:67330-54-5
MF:C12H15NS
MW:205.31920170784
CID:863210
PubChem ID:144234
Update Time:2025-04-19
2-Ethyl-6-isopropylphenyl isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- 2-Ethyl-6-isopropylphenyl isothiocyanate
- 1-ethyl-2-isothiocyanato-3-propan-2-ylbenzene
- 1-Ethyl-3-isopropyl-2-isothiocyanatobenzene #
- 2-ethyl-6-isopropylphenyl-isothiocyanate
- 1-Ethyl-3-isopropyl-2-isothiocyanatobenzene
- DTXSID50217681
- SCHEMBL1457486
- 67330-54-5
-
- Inchi: 1S/C12H15NS/c1-4-10-6-5-7-11(9(2)3)12(10)13-8-14/h5-7,9H,4H2,1-3H3
- InChI Key: HCOAPUYALIBFCM-UHFFFAOYSA-N
- SMILES: S=C=NC1C(=CC=CC=1C(C)C)CC
Computed Properties
- Exact Mass: 205.093
- Monoisotopic Mass: 205.093
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 44.4Ų
Experimental Properties
- Density: 0.98
- Boiling Point: 306.9°C at 760 mmHg
- Flash Point: 144.6°C
- Refractive Index: 1.538
2-Ethyl-6-isopropylphenyl isothiocyanate Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
67330-54-5 (2-Ethyl-6-isopropylphenyl isothiocyanate) Related Products
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- 36176-31-5(1-Isopropyl-2-isothiocyanatobenzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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